Cas no 2092271-20-8 (methyl 3-amino-6-ethylthieno2,3-bpyridine-2-carboxylate)

• Product Name: methyl 3-amino-6-ethylthieno2,3-bpyridine-2-carboxylate
• CAS No: 2092271-20-8
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5668398
• PubChem ID: 131523376
• Update Time: 2025-05-20

methyl 3-amino-6-ethylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26935031
• methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate
• 2092271-20-8
• methyl 3-amino-6-ethylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C11H12N2O2S/c1-3-6-4-5-7-8(12)9(11(14)15-2)16-10(7)13-6/h4-5H,3,12H2,1-2H3
• InChI Key： XDYLFXQYVXZQDQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2=CC=C(CC)N=C12)N

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-6-ethylthieno2,3-bpyridine-2-carboxylate

Methyl 3-Amino-6-Ethylthieno[2,3-b]Pyridine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2092271-20-8, known as methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring fused with a thiophene moiety, along with substituents that enhance its functional properties. The methyl ester group at the 2-position and the amino group at the 3-position contribute to its versatile reactivity and potential applications.

Recent studies have highlighted the importance of methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate in drug discovery. Its structure allows for significant flexibility in modifying substituents to target specific biological pathways. For instance, researchers have explored its potential as a precursor for developing bioactive compounds with anti-inflammatory or anticancer properties. The presence of the thienopyridine core has been linked to various pharmacological activities, making this compound a valuable starting material for medicinal chemists.

The synthesis of methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate involves a multi-step process that typically begins with the preparation of the thienopyridine skeleton. This is often achieved through cyclization reactions involving appropriate precursors. The introduction of the methyl ester and amino groups is carefully controlled to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its identity and quality.

In terms of applications, methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate has shown promise in materials science as well. Its ability to form stable coordination complexes makes it a candidate for use in catalysis or as a building block for functional materials. Additionally, its electronic properties have been studied for potential applications in optoelectronics and sensor technologies.

One of the most exciting developments involving this compound is its role in bioconjugation chemistry. The amino group at position 3 can be exploited for attaching various biomolecules, such as peptides or nucleic acids, opening up possibilities in drug delivery systems and diagnostics. Recent research has demonstrated that this compound can serve as a versatile linker in click chemistry reactions, further expanding its utility.

From an environmental perspective, the synthesis and application of methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate are designed to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes to reduce waste and energy consumption. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, methyl 3-amino-6-ethylthieno[2,3-b]pyridine-2-carboxylate (CAS No. 2092271-20-) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.